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Compound of Interest

Compound Name: 1-(4-Tert-butylphenyl)ethanamine

Cat. No.: B1276125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). It is compiled from publicly available data and is

intended for use by qualified individuals trained in the handling of potentially hazardous

chemicals. Always consult the official SDS from the supplier and follow all institutional and

regulatory safety protocols.

Introduction
1-(4-tert-butylphenyl)ethanamine is a primary amine derivative of phenethylamine. Its

structure, featuring a bulky tert-butyl group on the phenyl ring, suggests potential applications

as an intermediate in the synthesis of more complex molecules, including pharmacologically

active compounds. Due to the limited availability of specific toxicological data for this

compound, this guide employs a "read-across" approach, leveraging safety and toxicological

information from structurally similar compounds, namely phenethylamine and 1-

phenylethanamine, to provide a comprehensive overview of its potential hazards and

recommended handling procedures.

Physicochemical and Toxicological Properties
The following tables summarize the available physicochemical and toxicological data for 1-(4-
tert-butylphenyl)ethanamine and its structural analogs. The data for the target compound is
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limited, and therefore, the properties of its analogs should be carefully considered for a

conservative risk assessment.

Table 1: Physicochemical Properties

Property
1-(4-tert-
butylphenyl)ethana
mine

Phenethylamine
1-
Phenylethanamine

CAS Number 89538-65-8 64-04-0 618-36-0

Molecular Formula C₁₂H₁₉N C₈H₁₁N C₈H₁₁N

Molecular Weight 177.29 g/mol 121.18 g/mol [1] 121.18 g/mol [2]

Appearance Liquid
Colorless liquid with a

fishy odor[1]

Water-white liquid with

a mild ammoniacal

odor[2]

Boiling Point Not available 197.5 °C[1] 188.5 °C[2]

Melting Point Not available -60 °C[1] -65 °C[2]

Flash Point Not available 81 °C (closed cup)[1] 79.4 °C[2]

Solubility Not available

Soluble in water,

ethanol, and ether[3]

[4]

Soluble in most

organic solvents and

hydrocarbons[2]

Density Not available
0.9640 g/cm³ at 25

°C[1]

0.9535 g/cm³ at 20

°C[2]

Table 2: Toxicological Data and GHS Hazard
Classifications (Read-Across)
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Hazard Phenethylamine
1-
Phenylethanamine

Inferred Hazard for
1-(4-tert-
butylphenyl)ethana
mine

Acute Oral Toxicity
Toxic if swallowed

(Category 3)[5]

Harmful if swallowed

(Category 4)[6][7]

Potentially harmful or

toxic if swallowed.

Acute Dermal Toxicity Not classified

Harmful in contact

with skin (Category 4)

[6][7]

Potentially harmful in

contact with skin.

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage (Category 1)

[5]

Causes severe skin

burns and eye

damage (Category

1B)[6][7]

Presumed to cause

severe skin burns.

Serious Eye

Damage/Irritation

Causes severe skin

burns and eye

damage (Category 1)

[5]

Causes serious eye

damage (Category 1)

[6]

Presumed to cause

serious eye damage.

Aquatic Hazard
Harmful to aquatic life

(Category 3)[5]
Not classified

Potentially harmful to

aquatic life.

Safety and Handling
Based on the read-across analysis, 1-(4-tert-butylphenyl)ethanamine should be handled as a

corrosive and potentially toxic substance. Strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) and a

lab coat. Ensure full skin coverage.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If the substance is handled outside of a fume hood or if aerosolization is possible, a
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NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, with preference given to the use of

a certified chemical fume hood.

An eyewash station and a safety shower must be readily accessible in the immediate work

area.

Handling Procedures
Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Experimental Protocols
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The following are summaries of standardized OECD guidelines for assessing the toxicological

properties of a chemical. These protocols provide a framework for the types of studies that

would be necessary to fully characterize the safety profile of 1-(4-tert-
butylphenyl)ethanamine.

Acute Oral Toxicity (Based on OECD Guideline 401 - now
superseded, but principles remain relevant)

Objective: To determine the short-term adverse effects of a single oral dose of a substance.

[8]

Methodology: The test substance is administered orally in a single dose to a group of

experimental animals (typically rodents).[8] Several dose levels are used, with a

recommended minimum of 5 animals per dose level.[8] The animals are observed for a

period of at least 14 days for signs of toxicity and mortality.[8] Body weight is recorded

weekly, and a gross necropsy is performed on all animals at the end of the study.[8] The

LD50 (the statistically derived dose expected to cause death in 50% of the animals) is

calculated.[8]

Note: This guideline has been replaced by OECD TG 420, 423, and 425, which use fewer

animals.[9][10]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
Objective: To assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[11][12]

Methodology: A single dose of the test substance is applied to a small area of the skin

(typically of an albino rabbit) under a semi-occlusive patch for up to 4 hours.[6][12] The skin

is then observed for signs of erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.[12] The severity of the lesions is scored,

and the reversibility of the effects is evaluated over a period of 14 days.[5] A sequential

testing strategy, starting with in vitro methods, is recommended to minimize animal testing.[5]

[11]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
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Objective: To determine the potential of a substance to produce irritation or corrosion when

applied to the eye.[13][14]

Methodology: A single dose of the test substance is applied to the conjunctival sac of one

eye of an experimental animal (typically an albino rabbit), with the other eye serving as a

control.[13][14] The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for

effects on the cornea, iris, and conjunctiva.[14] The severity of any lesions is scored, and the

reversibility is assessed over a 21-day observation period.[14] The use of analgesics and

anesthetics is recommended to minimize animal distress.[15] A weight-of-evidence analysis

and in vitro testing are encouraged before proceeding to in vivo studies.[15][16]

Bacterial Reverse Mutation Test (Ames Test) (OECD
Guideline 471)

Objective: To screen for the mutagenic potential of a substance, specifically its ability to

induce gene mutations.

Methodology: The test uses several strains of amino acid-requiring bacteria (e.g., Salmonella

typhimurium and Escherichia coli) that have mutations in the genes responsible for

synthesizing that amino acid. The bacteria are exposed to the test substance, both with and

without a metabolic activation system (S9 mix, which simulates mammalian metabolism). If

the substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow on

a medium lacking the specific amino acid.[7] The number of revertant colonies is counted

and compared to a negative control.

Visualizations
General Laboratory Workflow for Handling 1-(4-tert-
butylphenyl)ethanamine
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Caption: Standard workflow for the safe handling of potentially hazardous chemical

compounds.

Conceptual Metabolic Pathway of 1-(4-tert-
butylphenyl)ethanamine
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Caption: Postulated metabolic pathway based on known phenethylamine metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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